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Compound of Interest

Compound Name: NBI-31772

Cat. No.: B609462 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of NBI-31772, a potent inhibitor of the interaction

between insulin-like growth factor (IGF) and IGF-binding proteins (IGFBPs). Adherence to

these procedures is critical to minimize environmental impact and ensure personnel safety.

NBI-31772 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. Therefore, proper disposal is not merely a regulatory requirement but a core

component of responsible laboratory practice.

Summary of Key Safety and Handling Data
For quick reference, the following table summarizes critical quantitative data for NBI-31772.
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Parameter Value Source

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[1]

Storage Temperature
Powder: -20°CIn solvent:

-80°C
[1]

Binding Affinity (Ki)
1 - 24 nM for all six human

IGFBP subtypes
[2][3]

Step-by-Step Disposal Protocol
The disposal of NBI-31772 must be conducted in accordance with all applicable federal, state,

and local environmental regulations[1]. The following protocol provides a general framework for

its safe disposal.

1. Personal Protective Equipment (PPE): Before handling NBI-31772 for disposal, ensure

appropriate PPE is worn. This includes, but is not limited to:

Safety glasses

Chemical-resistant gloves

Laboratory coat

2. Waste Identification and Segregation:

All waste containing NBI-31772, including pure compound, solutions, and contaminated

materials (e.g., pipette tips, vials, absorbent pads), must be segregated as hazardous

chemical waste.

Do not mix NBI-31772 waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

3. Waste Collection and Labeling:
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Collect all NBI-31772 waste in a designated, properly sealed, and clearly labeled hazardous

waste container.

The label should include:

The words "Hazardous Waste"

The full chemical name: NBI-31772

The associated hazards (e.g., "Harmful if Swallowed," "Toxic to Aquatic Life")

The accumulation start date

4. Final Disposal:

Dispose of the contents and container through an approved waste disposal plant[1].

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste.

While one source suggests that smaller quantities may be disposed of with household waste,

this is not recommended due to the compound's high aquatic toxicity and should be

superseded by official institutional and local regulations[4].

Accidental Release Measures
In the event of a spill, follow these procedures:

Ensure adequate ventilation and wear full personal protective equipment[1].

Prevent further leakage or spillage if it is safe to do so. Keep the product away from drains

and water courses[1].

Contain the spill. Absorb solutions with a finely-powdered, liquid-binding material such as

diatomite or universal binders[1].

Decontaminate surfaces and equipment by scrubbing with alcohol[1].
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Collect all contaminated materials into a designated hazardous waste container and dispose

of it according to the procedures outlined in Section 13 of the Safety Data Sheet[1].

Experimental Workflow: NBI-31772 Disposal
Decision Pathway
The following diagram illustrates the logical steps for the proper disposal of NBI-31772 waste.
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Caption: Disposal workflow for NBI-31772 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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